Cas no 110449-33-7 (1,2,4-Oxadiazole, 3-(4-methylphenyl)-5-(4-nitrophenyl)-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-methylphenyl)-5-(4-nitrophenyl)-
• CAS No: 110449-33-7
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• CID: 1193703
• Update Time: 2024-08-05

1,2,4-Oxadiazole, 3-(4-methylphenyl)-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-methylphenyl)-5-(4-nitrophenyl)-
• 5-(p-nitrophenyl)-3-(p-tolyl)-1,2,4-oxadiazole
• 3-(4-methylphenyl)-5-(4-nitrophenyl)-1,2,4-oxadiazole

• Inchi： 1S/C15H11N3O3/c1-10-2-4-11(5-3-10)14-16-15(21-17-14)12-6-8-13(9-7-12)18(19)20/h2-9H,1H3
• InChI Key： CKUPBZFXOMREFB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C([N+]([O-])=O)C=C2)=NC(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 281.08013

Experimental Properties

• Density: 1.294±0.06 g/cm3(Predicted)
• Melting Point: 167-169 °C
• Boiling Point: 465.5±55.0 °C(Predicted)
• PSA: 82.06
• pka: -2.25±0.37(Predicted)